Cas no 1337672-58-8 (3-(2-bromo-3-fluorophenyl)methylpiperidine)

3-(2-bromo-3-fluorophenyl)methylpiperidine structure
1337672-58-8 structure
Product Name:3-(2-bromo-3-fluorophenyl)methylpiperidine
CAS No:1337672-58-8
MF:C12H15BrFN
MW:272.156605958939
CID:5759921
PubChem ID:81513734
Update Time:2023-12-26

3-(2-bromo-3-fluorophenyl)methylpiperidine Chemical and Physical Properties

Names and Identifiers

    • AKOS020092248
    • 1337672-58-8
    • EN300-1915210
    • 3-[(2-bromo-3-fluorophenyl)methyl]piperidine
    • 3-(2-bromo-3-fluorophenyl)methylpiperidine
    • Inchi: 1S/C12H15BrFN/c13-12-10(4-1-5-11(12)14)7-9-3-2-6-15-8-9/h1,4-5,9,15H,2-3,6-8H2
    • InChI Key: HICFCPCNMIZDBF-UHFFFAOYSA-N
    • SMILES: BrC1C(=CC=CC=1CC1CNCCC1)F

Computed Properties

  • Exact Mass: 271.03719g/mol
  • Monoisotopic Mass: 271.03719g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 1
  • Hydrogen Bond Acceptor Count: 2
  • Heavy Atom Count: 15
  • Rotatable Bond Count: 2
  • Complexity: 200
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 1
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 3.3
  • Topological Polar Surface Area: 12Ų

3-(2-bromo-3-fluorophenyl)methylpiperidine Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
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